molecular formula C18H23NO4 B8597397 10-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)decanoic acid CAS No. 104281-40-5

10-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)decanoic acid

Cat. No.: B8597397
CAS No.: 104281-40-5
M. Wt: 317.4 g/mol
InChI Key: VMNCZZSOSFEING-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)decanoic acid is a useful research compound. Its molecular formula is C18H23NO4 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

104281-40-5

Molecular Formula

C18H23NO4

Molecular Weight

317.4 g/mol

IUPAC Name

10-(1,3-dioxoisoindol-2-yl)decanoic acid

InChI

InChI=1S/C18H23NO4/c20-16(21)12-6-4-2-1-3-5-9-13-19-17(22)14-10-7-8-11-15(14)18(19)23/h7-8,10-11H,1-6,9,12-13H2,(H,20,21)

InChI Key

VMNCZZSOSFEING-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-undec-10-enyl-1,3-dioxo-1,3-dihydroisoindole (2 g, 6.68 mmol) of Step 1 and Aliquat® 336 (0.2 g) in a mixture of hexane (20 ml) and acetic acid (6 ml) was added dropwise to a solution of potassium permanganate (2.76 g, 20 mmol) in water (28 ml) while cooling at 0° C. The reaction mixture was stirred at room temperature for 7 hours, then an aqueous solution of sodium bisulfite was added until disappearance of the purple colour. The mixture was then extracted with ethyl acetate and the organic phase was dried over sodium sulfate and concentrated. The residue was purified by silica gel column chromatography eluting with 2:1 hexane:ethyl acetate mixture. The product was obtained as a white solid (1.29 g, 61% yield).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
0.2 g
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.76 g
Type
reactant
Reaction Step Two
Name
Quantity
28 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
61%

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